2-(1-Piperazinyl)-6-(3-thienyl)pyrazine

• Molecular Formula: C12H14N4S
• Molecular Weight: 246.33 g/mol
• IUPAC Name: 2-piperazin-1-yl-6-thiophen-3-ylpyrazine
• InChI: InChI=1S/C12H14N4S/c1-6-17-9-10(1)11-7-14-8-12(15-11)16-4-2-13-3-5-16/h1,6-9,13H,2-5H2
• InChI Key: RAEQXHULDSJJES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=CN=C2)C3=CSC=C3

Description

2-(1-Piperazinyl)-6-(3-thienyl)pyrazine is a heterocyclic compound featuring a pyrazine core substituted at positions 2 and 6 with a piperazine ring and a 3-thienyl group, respectively. The piperazine moiety is a common pharmacophore in central nervous system (CNS)-targeting drugs, often influencing receptor binding through its nitrogen atoms.

Comparison with Similar Compounds

MK-212 (6-Chloro-2-(1-piperazinyl)pyrazine)

• Structure : Differs at position 6 (Cl vs. 3-thienyl).
• Pharmacology : Acts as a direct 5-HT (serotonin) receptor agonist with potent central serotoninmimetic activity. MK-212 shows selectivity for central over peripheral 5-HT receptors, making it a tool for studying serotonin pathways in the CNS .
• Key Data :
  • Induces hypophagia in rats via 5-HT receptor activation .
  • Used to study smooth pursuit eye movement deficits linked to serotonin dysfunction .

8-(1-Piperazinyl)imidazo[1,2-a]pyrazines

• Structure : Imidazo[1,2-a]pyrazine core with piperazine at position 8.
• Pharmacology :
  • Hypoglycemic Activity : Compounds like 8-(1-piperazinyl)imidazo[1,2-a]pyrazine (4) and its methyl derivatives (16k, 25m) show potent hypoglycemic effects in ob/ob mice, linked to α2-adrenergic receptor binding .
  • Receptor Selectivity : Retains high α2-adrenergic affinity (Ki = 0.8 nM) with 70-fold selectivity over α1 receptors, comparable to mianserin .

Natural Pyrazine Derivatives from Morus atropurpurea

• Structure : Hydroxylated butyl substituents at positions 2 and 5/6 (e.g., compound 97: 2-(1',2',3',4'-tetrahydroxybutyl)-6-(2'',3'',4''-trihydroxybutyl)-pyrazine).
• Pharmacology :
  • α-Glucosidase Inhibition : IC50 = 2.0 mmol/L (vs. acarbose, IC50 = 9.25 mmol/L). The hydroxyl groups enhance hydrogen bonding with the enzyme active site .

Pyrido[2,3-d]pyrimidine Antibacterial Agents

• Structure : Pyrido[2,3-d]pyrimidine core with piperazine at position 2.
• Pharmacology: Antibacterial Activity: 8-Ethyl and 8-vinyl derivatives (e.g., compound 22) exhibit broad-spectrum activity against Pseudomonas aeruginosa, surpassing piromidic acid .

Structural-Activity Relationship (SAR) Analysis

Compound	Position 6 Substituent	Core Structure	Key Activity	Potency/Selectivity
2-(1-Piperazinyl)-6-(3-thienyl)pyrazine	3-Thienyl	Pyrazine	Hypothetical CNS modulation	N/A (predicted enhanced lipophilicity)
MK-212	Chlorine	Pyrazine	5-HT agonist	Central selectivity
Imidazo[1,2-a]pyrazine (4)	Methyl (variable)	Imidazo-pyrazine	α2-Adrenergic agonist, hypoglycemic	α2 Ki = 0.8 nM
Compound 97 (natural)	Hydroxylated butyl	Pyrazine	α-Glucosidase inhibition	IC50 = 2.0 mmol/L
Pyrido[2,3-d]pyrimidine (22)	Ethyl	Pyrido-pyrimidine	Antibacterial	MIC < 1 µg/mL vs. P. aeruginosa

Key Observations :

• Substituent Effects : Chlorine (MK-212) enhances 5-HT receptor binding, while 3-thienyl may improve CNS penetration due to increased lipophilicity. Hydroxylated groups (compound 97) favor enzyme inhibition through polar interactions.
• Core Modifications : Imidazo-pyrazine and pyrido-pyrimidine cores shift activity toward adrenergic receptors or antibacterial targets, respectively.